N-(4-acetyl-5-{[(4-chlorophenyl)sulfonyl]methyl}-5-methyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: N-[4-acetyl-5-[(4-chlorophenyl)sulfonylmethyl]-5-methyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C14H16ClN3O4S2/c1-9(19)16-13-17-18(10(2)20)14(3,23-13)8-24(21,22)12-6-4-11(15)5-7-12/h4-7H,8H2,1-3H3,(H,16,17,19)
• InChI Key: ZSEBOMQLLNSJLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C(S1)(C)CS(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)C
• Molecular Formula: C14H16ClN3O4S2
• Molecular Weight: 389.9 g/mol

Description

This compound is a derivative of 1,3,4-thiadiazole, which is a heterocyclic compound containing a five-membered ring with two nitrogen atoms, two carbon atoms, and one sulfur atom. The compound also contains an acetyl group, a sulfonyl group, and a chlorophenyl group.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of a primary amine with carbon disulfide in the presence of potassium hydroxide to form a dithiocarbamate salt. This salt is then cyclized with hydrazine to form the 1,3,4-thiadiazole.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,3,4-thiadiazole ring, along with the attached acetyl, sulfonyl, and chlorophenyl groups. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

1,3,4-Thiadiazoles can undergo a variety of chemical reactions, including alkylation, acylation, and various types of cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and the functional groups present. These could include properties such as melting point, boiling point, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some 1,3,4-thiadiazole derivatives have been studied for their antimicrobial, antitumor, and anti-inflammatory activities.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as the development of new synthetic methods and reactions.